Cas no 138380-46-8 (Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester)

Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester structure
138380-46-8 structure
Product Name:Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester
CAS No:138380-46-8
MF:C5H8O5
MW:148.114022254944
CID:157679
PubChem ID:3071714
Update Time:2025-04-19

Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3,3-dihydroxy-2-oxo-, ethyl ester
    • ethyl 3,3-dihydroxy-2-oxopropanoate
    • 1H-Indolo(3,2-c)quinoline-1,4(11H)-dione, 2,6-dimethyl-
    • 2,6-Dimethylindolo(3,2-c)quinoline-1,4-dione
    • 2,6-Dimethyl-1H-indolo(3,2-c)quinoline-1,4(11H)-dione
    • 138380-46-8
    • DTXSID20160650
    • Inchi: 1S/C5H8O5/c1-2-10-5(9)3(6)4(7)8/h4,7-8H,2H2,1H3
    • InChI Key: XSQBUSBHZUKJFU-UHFFFAOYSA-N
    • SMILES: O(C(C(C(O)O)=O)=O)CC

Computed Properties

  • Exact Mass: 148.03714
  • Monoisotopic Mass: 148.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
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